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Compound of Interest

Compound Name: 1-Chloromethylpyrene

Cat. No.: B091010

Essential Safety and Handling Guide for 1-
Chloromethylpyrene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Chloromethylpyrene (CAS No. 1086-00-6). The following procedural steps are designed to
ensure safe operational use and disposal, establishing a foundation of trust in laboratory safety
and chemical handling.

Hazard Identification and Immediate Precautions

1-Chloromethylpyrene is a hazardous chemical that requires careful handling to avoid
adverse health effects and environmental contamination.[1] Based on available safety data, this
compound is classified with the following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Very toxic to aquatic life.[2]
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Immediate precautions include working in a well-ventilated area, preferably a chemical fume

hood, and wearing appropriate personal protective equipment (PPE) at all times.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 1-Chloromethylpyrene. The following

table summarizes the recommended equipment.

Protection Type

Specific
Recommendations

Rationale & Citations

Eye and Face Protection

Weatr tightly fitting safety
goggles with side-shields or a

full-face shield.

To protect against splashes
and dust that can cause

serious eye damage.[1]

Skin Protection

- Gloves: Wear chemical-
impermeable gloves. Nitrile or
neoprene gloves are generally
recommended for chlorinated
solvents.[3] Always inspect
gloves before use and wash
hands thoroughly after
handling. - Protective Clothing:
Wear a lab coat, and for
significant exposure risk,
consider a chemical-resistant

apron or coveralls.

To prevent skin contact, which
can cause irritation and
harmful effects upon
absorption.[1][3]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate or
dust is generated, use a
NIOSH-approved respirator
with an appropriate particulate

filter.

To prevent inhalation, which

can be harmful.[1]

Note on Glove Selection: Specific breakthrough times for 1-Chloromethylpyrene are not

readily available. It is crucial to consult the glove manufacturer's resistance guide and to
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replace gloves immediately if contamination is suspected.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Chloromethylpyrene is essential for
safe handling and storage.

Property Value Source
CAS Number 1086-00-6 [4]
Molecular Formula Ci17H11ClI [2][4]
Molecular Weight 250.72 g/mol [4]

) Solid (White to Orange to
Physical State [1]
Green powder to crystal)

Melting Point 148-149 °C [4]

Storage Temperature Frozen (<0°C) [1]

Moisture Sensitive, Heat
Special Handling Sensitive, Store Under Inert [1]

Gas

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the key steps for the safe handling of 1-Chloromethylpyrene.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b091010?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=1086-00-6
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Chloromethyl_pyrene
https://commonchemistry.cas.org/detail?cas_rn=1086-00-6
https://commonchemistry.cas.org/detail?cas_rn=1086-00-6
https://www.tcichemicals.com/GB/en/p/C1637
https://commonchemistry.cas.org/detail?cas_rn=1086-00-6
https://www.tcichemicals.com/GB/en/p/C1637
https://www.tcichemicals.com/GB/en/p/C1637
https://www.benchchem.com/product/b091010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 1-Chloromethylpyrene

Preparation Emergency

Review Safety Data Sheet (SDS) Follow Spill Cleanup Protocol Follow First Aid Procedures

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid in Fume Hood

Transfer to Reaction Vessel

Cleanup and Disposal

Decontaminate Glassware and Surfaces

:

Segregate Halogenated Waste

;

Dispose of Waste via EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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